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Compound of Interest

Compound Name: Furfuryl methyl sulfide

Cat. No.: B074786

An In-Depth Technical Guide to Furfuryl Methyl Sulfide CAS Number: 1438-91-1

This technical guide provides a comprehensive overview of furfuryl methyl sulfide, a key
aroma compound found in various food products and utilized in the flavor and fragrance
industry. This document is intended for researchers, scientists, and professionals in drug
development and related fields, offering detailed information on its chemical properties, safety
data, and analytical methodologies.

Chemical and Physical Properties

Furfuryl methyl sulfide, with the chemical formula C6H8OS, is a colorless to pale yellow liquid
known for its potent, sulfurous aroma reminiscent of garlic, onion, and coffee.[1][2] It is soluble
in organic solvents but has limited solubility in water.[2]

Table 1: Physical and Chemical Properties of Furfuryl Methyl Sulfide
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Property Value Source
CAS Number 1438-91-1 [1112][3]
Molecular Formula C6H80S [11[2][3]
Molecular Weight 128.19 g/mol [31[4]
Clear yellow to green or light )
Appearance o ChemicalBook
brown liquid
Pungent, onion, garlic, radish, ]
Odor ) ChemicalBook
mustard, coffee-like
Boiling Point 64-65 °C at 15 mmHg Sigma-Aldrich
Density 1.07 g/mL at 25 °C Sigma-Aldrich
Refractive Index n20/D 1.521 Sigma-Aldrich

Flash Point

63 °C (145.4 °F) - closed cup

[5]

Safety and Hazard Information

Furfuryl methyl sulfide is classified as a combustible liquid and is associated with several
health hazards. It is harmful if swallowed and can cause skin, eye, and respiratory irritation.[6]

[7]

Table 2: GHS Hazard Classification
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Hazard Class Category GHS Code

Flammable Liquids 4 H227 (Combustible liquid)
Acute Toxicity, Oral 4 H302 (Harmful if swallowed)
Skin Corrosion/Irritation 2 H315 (Causes skin irritation)

Serious Eye Damage/Eye

Irritation

H319 (Causes serious eye

irritation)

Specific target organ toxicity —

w

Single exposure (Respiratory

tract irritation)

H335 (May cause respiratory

irritation)

Table 3: Precautionary Statements and Personal Protective Equipment (PPE)
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Statement/Recommendatio

Type P-Code
n
Keep away from heat, hot
] surfaces, sparks, open flames
Prevention P210

and other ignition sources. No

smoking.

Avoid breathing

P261 dust/fume/gas/mist/vapors/spr
ay.
Do not eat, drink or smoke
P270 _ _
when using this product.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF SWALLOWED: Call a
POISON CENTER or
Response P301+P312 o
doctor/physician if you feel
unwell.
IF ON SKIN: Wash with plenty
P302+P352

of water.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

Store in a well-ventilated
Storage P403+P233 place. Keep container tightly

closed.

Dispose of contents/container

) in accordance with
Disposal P501 ) ] ] )
local/regional/national/internati

onal regulations.
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Eyeshields, Gloves, Type
PPE - ABEK (EN14387) respirator
filter.[5]

Experimental Protocols and Methodologies

Detailed experimental protocols for the determination of all physical and chemical properties
are not publicly available. However, the following methodologies are cited in the literature for
the characterization of furfuryl methyl sulfide and related compounds.

Thermochemical Analysis

Thermochemical properties, such as the standard molar enthalpies of combustion and
vaporization, have been determined experimentally. These studies are crucial for
understanding the energetic properties of the molecule.

e Combustion Calorimetry: This technique is used to determine the standard molar enthalpies
of combustion. A known mass of the substance is combusted in a high-pressure oxygen
atmosphere within a calorimeter. The temperature change of the surrounding water is
measured to calculate the heat of combustion. For furfuryl methyl sulfide, the specific
density used in these calculations was 1.07 g-cm-3.

o Calvet Microcalorimetry: This method is employed to obtain enthalpies of vaporization. The
heat absorbed during the phase transition from liquid to gas is measured at a constant
temperature.

Spectroscopic Analysis

Spectroscopic methods are essential for the structural elucidation and identification of furfuryl
methyl sulfide.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectra are used to
determine the chemical structure of the molecule. Data is typically acquired in a solvent such
as CDCI3.

« Infrared (IR) Spectroscopy: FTIR, ATR-IR, and vapor phase IR spectroscopy provide
information about the functional groups present in the molecule.
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Synthesis

While a specific, detailed protocol for the industrial synthesis of furfuryl methyl sulfide is
proprietary, a general method involves the reaction of 2-furfuryl mercaptan with dimethyl
sulfate. A related synthesis for novel 2-methyl-3-furyl sulfide derivatives has been described,
which involves the reaction of 2-methyl-3-furyl disulfide with various reagents such as cyclic
ethers, amides, ketones, and epoxides.

Visualizations
General Handling and Safety Workflow

The following diagram outlines the general workflow for safely handling furfuryl methyl sulfide
in a laboratory setting.
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General Handling and Safety Workflow for Furfuryl Methyl Sulfide

Start: Obtain Furfuryl Methyl Sulfide

Assess Hazards
(Combustible, Toxic, Irritant)

i

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

i

Prepare Well-Ventilated Work Area
(Fume Hood)

i

Conduct Experiment

i

Dispose of Waste
(Follow Institutional Guidelines)

i

Decontaminate Work Area and Glassware

i

Remove PPE

Click to download full resolution via product page

Caption: Workflow for safe handling of furfuryl methyl sulfide.
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Conceptual Synthesis Pathway

The following diagram illustrates a conceptual pathway for the synthesis of furfuryl methyl
sulfide, based on common organic chemistry principles.

Conceptual Synthesis Pathway of Furfuryl Methyl Sulfide

2-Furfuryl Mercaptan Dimethyl Sulfate

Reaction Conditions
(e.g., Base, Solvent)

Furfuryl Methyl Sulfide

Purification
(e.g., Distillation)

Purified Furfuryl Methyl Sulfide

Click to download full resolution via product page

Caption: Conceptual synthesis of furfuryl methyl sulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b074786#furfuryl-methyl-sulfide-cas-number-and-
safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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